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Compound of Interest

3-
Compound Name:

(Trifluoromethyl)phenylacetonitrile

Cat. No.: B1294352

An In-depth Technical Guide to 3-(Trifluoromethyl)phenylacetonitrile

Introduction

3-(Trifluoromethyl)phenylacetonitrile, also known as 3-(Trifluoromethyl)benzyl cyanide, is an
important fluorinated building block in organic synthesis.[1][2] Its unique electronic and steric
properties, imparted by the trifluoromethyl group, make it a valuable intermediate in the
development of various biologically active molecules and advanced materials.[2] This
document provides a comprehensive overview of its chemical and physical properties, safety
information, a detailed experimental protocol for its synthesis, and its key applications for
researchers and professionals in drug development and materials science.

Chemical Identity and Properties

The fundamental identifiers and physical properties of 3-(Trifluoromethyl)phenylacetonitrile
are summarized below. It is typically a colorless to pale yellow or yellow-brown liquid.[2][3][4]

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 2338-76-3[5][6]1[7]
IUPAC Name 2-[3-(Trifluoromethyl)phenyl]acetonitrile[7]

Molecular Formula

CoHeF3sN[2][6][7]

Molecular Weight

185.15 g/mol [5][6][8]

Linear Formula

CF3CsH4CH2CN[5][9]

InChl Key

JOIYKSLWXLFGGR-UHFFFAOYSA-N[5][9]

SMILES String

FC(F)(F)clcccc(CC#N)C1[5][9]

EC Number

219-053-8[5][9]

| MDL Number | MFCD00001913[2][5][10] |

Table 2: Physical and Chemical Properties

Property Value
Colorless to almost colorless clear
Appearance L.
liquid[1][2]
Purity >94% to >98.0% (GC)[1][2][4]
Boiling Point 92-93 °C at 4 mmHg[2][5][9]
Density 1.187 g/mL at 25 °C[5][9]

Refractive Index

n20/D 1.4565[5][9]

| Flash Point | 49 °C (120.2 °F) - closed cup[5] |

Safety and Handling

3-(Trifluoromethyl)phenylacetonitrile is a flammable liquid and vapor.[1][11] It is harmful if

swallowed, in contact with skin, or if inhaled.[11] It causes skin and serious eye irritation and

may cause respiratory irritation.[11]
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Table 3: GHS Hazard Information

Hazard Class Code Description

Flammable liquid and

Flammable Liquids H226
vapor[1][5]

Acute Toxicity, Oral H302 Harmful if swallowed[5]
Acute Toxicity, Dermal H312 Harmful in contact with skin[5]
Acute Toxicity, Inhalation H332 Harmful if inhaled[5]
Skin Irritation H315 Causes skin irritation[5][11]

o Causes serious eye irritation[5]
Eye Irritation H319

[11]

| STOT - Single Exposure | H335 | May cause respiratory irritation[5][11] |
Pictograms: GHS02 (Flame), GHSO07 (Exclamation mark)[5]
Handling and Storage:

» Personal Protective Equipment (PPE): Use of eyeshields, faceshields, gloves, and a suitable
respirator (e.g., type ABEK (EN14387) filter) is recommended.[5]

o Precautions: Avoid breathing vapors, mist, or gas.[1] Do not get in eyes, on skin, or on
clothing.[11] Keep away from open flames, hot surfaces, and sources of ignition.[11] Use
only non-sparking tools and take precautionary measures against static discharges.[11]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[1][11] The
recommended storage temperature is between 2°C and 8°C.[2]

Experimental Protocols: Synthesis

A common method for the synthesis of 3-(Trifluoromethyl)phenylacetonitrile involves the
reaction of 3-(trifluoromethyl)benzyl chloride with sodium cyanide.[3]

Objective: To synthesize 3-(Trifluoromethyl)phenylacetonitrile.
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Materials:

3-(Trifluoromethyl)benzyl chloride (also referred to as 2,3-trifluoromethylbenzyl chloride in
some sources) (235 g)[3]

e Sodium cyanide (61.7 g)[3]

e Triethylbenzylammonium chloride (2.5 g)[3]
e Water (112 g + 100 g for washing)[3]

e 5% Sodium hypochlorite solution[3]
Equipment:

500 mL three-necked flask

e 250 mL beaker

e Stirring apparatus

e Heating mantle

e Dropping funnel

o Apparatus for distillation under reduced pressure
e HPLC for reaction monitoring

Procedure:

o Preparation of Sodium Cyanide Solution: In a 250 mL beaker, add 61.7 g of sodium cyanide
to 112 g of water. Stir for 2 hours until the sodium cyanide is completely dissolved.[3]

o Reaction Setup: To a 500 mL three-necked flask, add 235 g of 3-(trifluoromethyl)benzyl
chloride and 2.5 g of triethylbenzylammonium chloride.[3]

o Reaction Initiation: Heat the mixture in the three-necked flask to 60°C.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6130989.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Addition of Reactant: Slowly add the prepared aqueous sodium cyanide solution dropwise to
the flask, maintaining the reaction temperature between 55-65°C.[3]

e Reaction Completion: After the addition is complete, maintain the reaction temperature at
60°C for 8 hours. Monitor the reaction by taking samples for HPLC analysis to ensure the
mass fraction of the starting material, 3-(trifluoromethyl)benzyl chloride, is less than 0.5%.[3]

o Work-up: Once the reaction is complete, cool the mixture to room temperature and allow the
layers to separate.[3]

e Washing: The aqueous layer is washed twice with 50 g of water. The aqueous layers are
then combined and treated with a 5% sodium hypochlorite solution.[3]

 Purification: The organic layer (oil layer) is purified by distillation under reduced pressure.
Collect the fraction at 94-97°C at -0.095 MPa to yield the final product.[3]

Expected Yield: Approximately 204 g (91% yield) with a purity of 294.0%.[3]
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Caption: Synthesis workflow for 3-(Trifluoromethyl)phenylacetonitrile.
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Applications in Research and Development

3-(Trifluoromethyl)phenylacetonitrile serves as a crucial intermediate in several fields due to
the influence of the trifluoromethyl group, which can enhance properties like metabolic stability,
lipophilicity, and binding affinity of target molecules.

e Pharmaceutical Development: It is a key building block in the synthesis of pharmaceuticals,
particularly for developing novel anti-inflammatory and analgesic drugs.[2] Its structure is
integral for designing drug candidates that require specific electronic and steric
characteristics.[2]

o Agrochemicals: The compound is used in the formulation of modern agrochemicals,
contributing to the efficacy of pesticides and herbicides.[2]

o Materials Science: In materials science, it is utilized for creating advanced polymers and
coatings.[2] The trifluoromethyl group imparts desirable properties such as increased thermal
stability and hydrophobicity, making the resulting materials suitable for high-performance
applications.[2]

o Chemical Synthesis: More broadly, it is used in various chemical synthesis studies as a
versatile intermediate.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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